Cas no 80539-10-2 (Ethanone, 1-(4-amino-2,3-dimethylphenyl)- (9CI))

• Product name: Ethanone, 1-(4-amino-2,3-dimethylphenyl)- (9CI)
• CAS No: 80539-10-2
• MF: C₁₀H₁₃NO
• MW: 163.21632
• CID: 1801455
• PubChem ID: 45086278

Ethanone, 1-(4-amino-2,3-dimethylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-amino-2,3-dimethylphenyl)- (9CI)
• 1-(4-Amino-2,3-dimethylphenyl)ethanone
• 1-(4-Amino-2,3-dimethyl-phenyl)-ethanone
• DB-276091
• SCHEMBL4807602
• ETHANONE, 1-(4-AMINO-2,3-DIMETHYLPHENYL)-
• DTXSID40665899
• 80539-10-2
• 1-(4-Amino-2,3-dimethylphenyl)ethan-1-one

• MDL： MFCD11848237
• Inchi： InChI=1S/C10H13NO/c1-6-7(2)10(11)5-4-9(6)8(3)12/h4-5H,11H2,1-3H3
• InChI Key： ACPSBMKNIZZLAE-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=CC=C1C(=O)C)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 1.7